Cas no 22572-05-0 (Valine, 3-mercapto-,hydrochloride (9CI))

• Product Name: Valine, 3-mercapto-,hydrochloride (9CI)
• CAS No: 22572-05-0
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• CID: 256693
• PubChem ID: 12278514
• Update Time: 2025-04-19

Valine, 3-mercapto-,hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Valine, 3-mercapto-,hydrochloride (9CI)
• (2R)-2-amino-3-methyl-3-sulfanylbutanoic acid,hydrochloride
• 3-Mercapto-DL-valine hydrochloride
• 3-sulfanyl-L-valine hydrochloride (1:1)
• DL-Valine, 3-mercapto-, hydrochloride
• Penicillamine DL-form HCl
• Penicillamine DL-form hydrochloride
• Penicillamine, hydrochloride, (+-)-
• Valine, 3-mercapto-, hydrochloride, DL-
• 2-Amino-3-mercapto-3-methylbutanoicacidhydrochloride
• AKOS024319369
• CZDHUFYOXKHLME-UHFFFAOYSA-N
• PENICILLAMINE DL-FORM HYDROCHLORIDE [MI]
• 2-Amino-3-mercapto-3-methylbutanoic acid hydrochloride
• H-Pen-OH HCL
• UNII-Y9164T965V
• FT-0695219
• VALINE, 3-MERCAPTO-, HYDROCHLORIDE (1:1)
• DL-Penicillamin-hydrochlorid
• Q27294391
• 2-amino-3-methyl-3-sulfanylbutanoic acid;hydrochloride
• EINECS 245-093-0
• Y9164T965V
• SCHEMBL1278140
• D,L-penicillamine hydrochloride
• 22572-05-0
• D(-)PENICILLAMINEHYDROCHLORIDE
• (+/-)-penicillamine hydrochloride
• PENICILLAMINE HYDROCHLORIDE, (+/-)-
• DL-Penicillamine hydrochloride

• Inchi： 1S/C5H11NO2S.ClH/c1-5(2,9)3(6)4(7)8;/h3,9H,6H2,1-2H3,(H,7,8);1H
• InChI Key： CZDHUFYOXKHLME-UHFFFAOYSA-N
• SMILES： Cl.SC(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 185.02786
• Monoisotopic Mass: 185.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 63.32